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Compound of Interest

Compound Name: Disperse blue ANT

Cat. No.: B12379933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key performance indicators for selected

anthraquinone-based Disperse Blue dyes, offering valuable insights for materials science

applications. While the specific dye "Disperse Blue ANT" was not identified in available

literature, this guide focuses on a comparative analysis of prominent anthraquinone blue dyes:

Disperse Blue 35, Disperse Blue 54, and Disperse Blue 56. The selection of a suitable dye is

critical for achieving desired coloration, durability, and overall performance of materials. This

document presents a data-driven comparison to facilitate the selection of appropriate dyes for

specific research and development needs.

Executive Summary
Anthraquinone dyes are a significant class of colorants known for their bright colors and good

light fastness.[1] The performance of these dyes can vary significantly based on their specific

chemical structures. This guide highlights the differences in key fastness properties and

molecular characteristics of Disperse Blue 35, Disperse Blue 54, and Disperse Blue 56. The

data indicates that while all are suitable for dyeing hydrophobic fibers like polyester, their

resistance to environmental factors such as light, washing, and heat varies, making them

suitable for different application requirements.[2][3]
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The following table summarizes the key properties of the selected Disperse Blue dyes. The

fastness ratings are based on standard testing methodologies, with higher numbers indicating

better performance.

Property Disperse Blue 35 Disperse Blue 54 Disperse Blue 56

CAS Number 12222-75-2 12217-77-5 12217-80-0

Molecular Formula C₁₅H₁₂N₂O₄ C₂₀H₁₂N₂O₆ C₁₄H₁₀N₂O₄

Molecular Weight 284.27 g/mol 392.32 g/mol 270.24 g/mol

Light Fastness 6 7-8 5-6

Washing Fastness 4-5 4-5 4-5

Sublimation Fastness - 3 4

Rubbing Fastness

(Dry)
4-5 - 4-5

Rubbing Fastness

(Wet)
4-5 - 4-5

Note: Fastness ratings are typically on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher

numbers indicating better fastness.[2] Data compiled from multiple sources.[2]

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the

performance of disperse dyes.

Determination of Color Fastness to Light
Standard: ISO 105-B02

Objective: To determine the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Apparatus:
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Xenon arc lamp fading apparatus

Blue wool standards (Reference 1 to 8)

Grey scale for assessing change in color

Procedure:

A specimen of the dyed textile is exposed to the light from a xenon arc lamp under specified

conditions of temperature and humidity.

Simultaneously, a set of eight blue wool standards are exposed.

The exposure is continued until the contrast between the exposed and unexposed portions

of the specimen is equal to grade 4 on the grey scale.

The light fastness of the specimen is assessed by comparing the change in its color with that

of the blue wool standards. The rating is the number of the blue wool standard that shows a

similar change in color.

Determination of Color Fastness to Washing
Standard: ISO 105-C06

Objective: To determine the resistance of the color of textiles to washing.

Apparatus:

Launder-Ometer or similar apparatus for rotating closed containers in a thermostatically

controlled water bath.

Stainless steel containers and balls.

Multifibre adjacent fabric.

Standard detergent solution.

Grey scale for assessing change in color and staining.
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Procedure:

A specimen of the dyed textile is stitched together with a multifibre adjacent fabric.

The composite specimen is placed in a stainless steel container with a specified amount of

standard detergent solution and stainless steel balls.

The container is rotated in a water bath at a specified temperature (e.g., 40°C, 60°C) for a

specified time (e.g., 30 minutes).

After the washing cycle, the specimen is removed, rinsed, and dried.

The change in color of the specimen and the degree of staining on the multifibre adjacent

fabric are assessed using the respective grey scales.

Determination of Color Fastness to Rubbing
Standard: ISO 105-X12

Objective: To determine the resistance of the color of textiles to rubbing off and staining other

materials.

Apparatus:

Crockmeter or similar rubbing fastness tester.

Standard cotton rubbing cloth.

Grey scale for assessing staining.

Procedure:

A specimen of the dyed textile is mounted on the base of the Crockmeter.

A square of white cotton rubbing cloth is fixed to the rubbing finger.

The finger is moved back and forth along the test specimen for a specified number of cycles

(e.g., 10) with a specified downward force.
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The test is performed under both dry and wet conditions (the rubbing cloth is wetted with

distilled water for the wet test).

The degree of staining on the cotton rubbing cloth is assessed using the grey scale.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the application and evaluation of

disperse dyes on a polyester substrate.
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Caption: Generalized workflow for disperse dyeing and performance evaluation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12379933?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The choice between Disperse Blue 35, Disperse Blue 54, and Disperse Blue 56 will depend on

the specific requirements of the final application. Disperse Blue 54 offers excellent light

fastness, making it suitable for applications with high exposure to sunlight. Disperse Blue 56

exhibits good sublimation fastness, which is a critical parameter for processes involving heat

treatment. Disperse Blue 35 provides a balanced performance across different fastness tests.

By considering the quantitative data and experimental protocols presented in this guide,

researchers and scientists can make informed decisions in the selection of anthraquinone-

based disperse blue dyes for their materials science innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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